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Compound of Interest

Compound Name: 3-Hydroxylidocaine

Cat. No.: B023898 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for handling 3-Hydroxylidocaine, including detailed

operational and disposal plans.

Chemical and Physical Properties

Property Value

Molecular Formula C14H22N2O2

Molecular Weight 250.3 g/mol

Appearance Crystalline solid

Storage Temperature -20°C

Hazard Identification and First Aid

While some safety data sheets indicate that 3-Hydroxylidocaine is not classified as a

hazardous substance, it is crucial to handle it with care as a standard laboratory chemical.

Potential routes of exposure include inhalation, ingestion, and skin or eye contact.
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Exposure Route First Aid Measures

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide artificial respiration or oxygen.

Skin Contact
Immediately wash the affected area with plenty

of water. Remove contaminated clothing.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 3-Hydroxylidocaine is critical to minimize exposure and

maintain a safe laboratory environment.

1. Personal Protective Equipment (PPE) - Donning Sequence

Before handling the compound, ensure proper PPE is worn. The following sequence should be

followed:

Lab Coat: Put on a clean, buttoned lab coat.

Eye Protection: Wear ANSI-certified safety glasses or goggles.

Gloves: Don chemically resistant gloves, ensuring the cuffs overlap with the sleeves of the

lab coat.[1]

2. Handling Solid 3-Hydroxylidocaine

When working with the powdered form of 3-Hydroxylidocaine, follow these steps to prevent

inhalation and contamination:
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Work in a Ventilated Area: All handling of the solid compound should be conducted in a

chemical fume hood.

Use Appropriate Tools: Use a spatula or other designated tools for transferring the powder.

Avoid Creating Dust: Handle the powder gently to minimize the generation of airborne dust.

Weighing: If weighing is required, do so within the fume hood on a calibrated balance.

Container Sealing: After use, ensure the container is tightly sealed.

3. Preparing Solutions

When preparing solutions of 3-Hydroxylidocaine, adhere to the following procedure:

Solvent Selection: Choose an appropriate solvent. 3-Hydroxylidocaine is soluble in organic

solvents such as ethanol, DMSO, and dimethyl formamide.

Dissolving the Compound: In a fume hood, add the solvent to the solid 3-Hydroxylidocaine.

Mixing: Gently swirl or vortex the mixture until the solid is completely dissolved.

Labeling: Clearly label the container with the name of the compound, concentration, solvent,

and date of preparation.

4. Personal Protective Equipment (PPE) - Doffing Sequence

To prevent contamination of skin and personal clothing, remove PPE in the following order:

Gloves: Remove gloves by pinching the palm of one glove and peeling it off without touching

the skin.[1] Discard appropriately.

Lab Coat: Remove the lab coat by touching only the inner surfaces.[1]

Eye Protection: Remove eye protection by handling the ear pieces or headband.[1]

Hand Hygiene: Wash hands thoroughly with soap and water after removing all PPE.
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Disposal Plan: Step-by-Step Waste Management
Proper disposal of 3-Hydroxylidocaine and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Segregation of Waste

Solid Waste: Collect any unused solid 3-Hydroxylidocaine and contaminated disposable

materials (e.g., weigh boats, pipette tips) in a designated, labeled hazardous waste

container.

Liquid Waste: Dispose of solutions containing 3-Hydroxylidocaine in a labeled hazardous

liquid waste container. As 3-Hydroxylidocaine is an amide, it should not be mixed with acids

or strong oxidizing agents in the same waste container to avoid potential hazardous

reactions.[2]

Sharps Waste: Dispose of any contaminated needles or other sharps in a designated sharps

container.

2. Labeling of Waste Containers

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "3-Hydroxylidocaine," and the approximate concentration and quantity.

3. Storage of Waste

Store hazardous waste containers in a designated, secure area away from general laboratory

traffic. Ensure containers are kept closed except when adding waste.

4. Final Disposal

Arrange for the collection and disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Experimental Workflow for Handling 3-
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Caption: A flowchart illustrating the key steps for the safe handling of 3-Hydroxylidocaine,

from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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